With the transition from a linear to a more circular economic model, tools are required to monitor the effect of adopted changes, and to assist in further decision-making along time. Within this context, circularity micro-indicators have been proposed by many authors as a fairly simple tool to measure progress towards a more circular economy, at the product or company level. However, these circularity micro-indicators do not follow a standard, vary widely in complexity and approach, and some of them are extremely narrow focused on only a few aspects of the entire product life cycle, hampering their practical adoption by companies. Based on existing literature on categorization and assessment of micro-level indicators, we have further explored a large number of indicators, identifying common features, and highlighting particularly relevant correlations between indicators as we cross-reference different classification schemes. We further assessed their characteristics to assist companies in selecting which micro-indicators to adopt in different stages of their product development processes. Results show an unbalance towards indicators focused on environmental and economic dimensions compared to the social dimension, with indicators that incorporate multiple dimensions associated only to end-of-life management and remanufacturing. We conclude also that most indicators that tackle more than a single dimension of sustainability require collecting external data, and that the measure of circularity for a significant number of them is dependent on external conditions (market and legislation) that go beyond the decisions and strategy of the company. This study will further help in the understanding of the practical application of the micro-indicators as well as their adoption by industry, which will promote the transition to a more circular economy.

Life Cycle Assessment (LCA) studies are valuable tools for identifying high impact processes and redesigning supply chains. However, LCAs have limits, in the sense that they offer insight into relative sustainability and don't question whether a product, or its use, is sustainable in absolute terms. In this intentionally provocative paper, you join Emma, a fictional average American 15-year-old, as she consults an LCA researcher, a sustainable consumption expert and a sociologist to investigate the best way to reduce the environmental impact of her hair removal. This paper presents a streamlined LCA for shaving, waxing and laser and connects this to a socio-material analysis of the history of hair removal in the USA to offer intervention into leverage points beyond Emma's choice of product. Our argument is not that avoiding shaving or waxing or laser is ‘the best’ action an individual could take to lower their environmental impact, instead we highlight how even the smallest activities coalesce into billion-dollar industries globally, with attendant billion tonne emissions. Thus, we utilise some of Danielle Meadows' twelve strategic leverage points to change systems in order to identify other interventions, such as (6) shifting information flows to make LCAs more impactful and accessible; (4) self-organising to normalise hairiness; or (3) changing the goals of the system. For example, valuing wellbeing over profit would arguably lead to regulation preventing medical professionals from marketing painful non-medical procedures. This paper reflects on how individuals make sense of their environmental impact within systems and argues for an increased emphasis on global wellbeing and absolute sustainability.

Short food supply chains play a vital role in connecting local producers with consumers, promoting sustainability, supporting local economies, and providing access to fresh, high-quality products. However, their market is still underdeveloped due to the mismatching between consumer demand and producer supply.The aim of this work is to identify a common vision between producers and consumers in short food supply chains proposing key actions for an effective business strategy to improve alternative food systems at a territorial level. The strategic long-term vision to foster short food supply chains is based on a direct farmer-to-retailer model. Grounded on the case of an ancient grains supply chain located in Emilia-Romagna, Italy, this research relies on a mixed-method approach including quantitative and qualitative methodologies. A household survey conducted with a representative sample of 1122 Italian households allowed to identify four consumer profiles. Then, two focus groups conducted with 10 food supply chain stakeholders led to the identification of six thematic areas of action. By the backcasting methodology, ancient grains supply chain actors proposed a set of business actions to reach consumers' preferences. Finally, a two rounds Delphi conducted with 23 food supply chain experts allowed to validate the results and the 18 actions to be adopted from 2023 to 2030 for the business strategy pathway. The business strategy pathway can increase the local market presence of ancient grain products, helping producers to plan future business activities and disclose changes in consumer preferences or market conditions.

Distributed photovoltaic generation is an important measure to address climate change and boost rural revitalization. In the context of new energy grid parity, driving rooftop distributed photovoltaics to participate in the green power trading market is an inevitable necessity for energy and market development. Thus, based on the cost-benefit theory, this paper considers both the green power trading market and the carbon trading market in an integrated manner and develops an economic efficiency model that takes taxation into account. The net present value (NPV), dynamic payback period (DPP) and internal rate of return (IRR) were chosen for the economic feasibility analysis, comparing green power trading with whole power carbon trading, and sensitivity analysis. An analysis of a whole-county rooftop DPVG pilot in Northeast China as an example shows that the whole-county rooftop DPVG project is economically viable. After participating in green power trading, the NPV reaches $5956.083 thousand, IRR is 13.629 % and DPP is shortened from 21.517 years to 14.248 years, fully reflecting the value of the environmental attributes of green power. In addition, sensitivity analysis shows that the green power trading price and the self-consumption contract tariff are non-negligible factors, and it is proposed that the green power trading price awaits enhancement. Finally, relevant policy recommendations to promote the development of whole-county DPVG are put forward. The findings of the study provide new directions for the scaled development of new energy sources, as well as effective references for investment decision-makers.

The environmental impact of the smartphone industry is large and growing. Smartphone production requires precious metals, and its manufacturing, energy consumption during use, and disposal also harm the environment. These impacts are exacerbated by the low repairability and short replacement cycles of around two years. We investigate the factors relating to the intention to purchase an easily repairable modular smartphone (the Fairphone 4), in order to better understand what influences consumers to choose this sustainable alternative. We used an attitude network approach in a pre-registered online study (total N = 2202) in four countries: the Netherlands, Germany, France, and the United Kingdom. Across countries, psychological factors were more closely related to intentions to buy a sustainable smartphone than product and brand characteristics. In particular, joy and excitement, overall attitude, and green product interest related positively to purchase intentions, while the status of the product and feelings of uncertainty about the product correlated negatively with intentions. We discuss network analysis as a tool for information gathering and hypothesis generation, and suggest how the results could inform marketing and communication strategies.

The main characteristic of mariculture carbon sequestration is the high carbon storage and flux with minor negative impact on eco-environment. It may be an efficient way to net-zero carbon emissions (carbon neutrality) and sustainable development due to the combination of environmental and economic values. Therefore, this paper defines Mariculture Carbon Sequestration Efficiency (MCSE) as the carbon sequestration effect and economic effect in mariculture based on a certain input. First of all, this paper measures China's MCSE based on a series of data from 9 coastal provincial-level regions during 2013–2020 by Super-SBM model. Next, this paper explores the socio-economic factors of China's MCSE by STIRPAT model. Finally, this paper summarizes the advantages of China's mariculture carbon sequestration. It can be concluded from the results that China's 9 coastal provincial-level regions shows an approximate upward trend during 2013–2020, and similar trends are more obvious in the Circum-Bohai Sea (CBS) and Pan-Pearl River Delta (PPRD) Economic Zone. In 2020, 6 in 9 regions in the sample are efficient on technical efficiency (efficiency measured with constant returns to scale), and all regions in the sample are efficient on pure technical efficiency (efficiency measured with variable returns to scale). The MCSE in the PPRD Economic Zone such as Guangdong has the highest level. Shandong also has a high level of MCSE because of the high economic outputs in mariculture. The main drawback in the Yangtze River Delta (YRD) Economic Zone and Hebei province is that the scale efficiency is not very high. Jiangsu is hampered by the low efficiency of energy utilization. The analysis of socio-economic factors based on ridge regression model and panel regression model presents that the level of population and service industry produce positive impacts on China's MCSE, whereas the level of affluence and energy intensity produce negative impacts on China's MCSE. Some policy implications, such as developing the advantages of the featured mariculture in scale, exploring new growth drivers for developing mariculture carbon sequestration, developing a market economy of mariculture carbon sequestration, and forming a sustainable modes of mariculture carbon sequestration, are proposed.

Livestock plays a vital role in the livelihoods and nutritional security of people worldwide and leads to significant environmental challenges. Manure management is a major hurdle for sustainable livestock development and serves as a critical source of natural fertilizer and green energy. Given that pork accounts for the highest meat production and consumption share, this study systematically evaluates China's pig production and main manure resource utilization scenarios from life-cycle environmental, economic, and social perspectives. Results show that China's pig production poses considerable potential environmental risks, primarily in the categories of fossil depletion, freshwater ecotoxicity, particulates formation, global warming, and water depletion. Feed production coupled with traditional manure treatment scenario contributes to 94.4 %–98.4 % of the key environmental impact categories and socioeconomic impact, with 32.0 % to 38.3 % of the economic costs also stemming from feed costs. In the energy utilization scenario, the potential benefits of fossil depletion and global warming categories resulting from the replacement of synthetic fertilizers with manure-based organic fertilizers in the traditional pig manure treatment scenario could be expanded by 89.6 % and 39.2 %, respectively. China's pig production contributed 0.72 % of the national carbon emissions in 2020. Fully utilizing energy potential and organic fertilizer from pig manure would achieve 0.63 % of national carbon reduction potential, as well as an economic benefit of $1.45 × 1012 and a social benefit of $8.89 × 109. Precision feeding technology, rebuilding the spatial connection between pig farms and arable land, and internalizing external costs were recommended to ensure the sustainable development of China's pig industry.

Food security is increasingly a societal concern, also in developed economies. While originally developed through a nutritional lens, food security is also increasingly incorporating the environmental quality of diets. This study develops a Structural Equation Model to examine how consumers concerns over food insecurity – in terms of its impact on health and poverty – and environmental beliefs influence the carbon footprint of diets. Using data from a survey representative of the Italian population, this study shows that health-related food insecurity concerns increase the use of health motives when shopping for food, in turn reducing the carbon footprint of the diet. Conversely, poverty-related food insecurity concerns are associated to diets higher in carbon footprint, as they reduce health motives, and increase private shopping motives (e.g., taste, low price). Overall, the study highlights how shifts to more sustainable food systems require a better understanding of what motivate consumers to make more sustainable food choices.

The paper and pulp industry is one of the critical sectors with respect to regulations of carbon emissions. In this study, real-time data from a specialty papermaking enterprise were collected to analyze the life-cycle carbon footprint of fine-grained grammage paper products, and pathways for economic carbon mitigation in papermaking enterprises were proposed. The results showed that the carbon footprint of the products ranged from 0.95 to 1.83 tCO2e/t paper. Low-grammage products have a high life-cycle carbon footprint and manufacturing emissions owing to their high raw materials and energy consumption. Conversely, high-grammage products have a low lifecycle carbon footprint but high manufacturing emissions owing to their low energy consumption and high raw material consumption. Various scenarios have shown that purchasing green electricity and implementing rooftop photovoltaics are the most cost-effective measures for enterprises to substantially reduce their carbon footprint. In addition, using information technology and intelligence to optimize and control papermaking systems can provide a more efficient and economical approach for mitigating carbon emissions without relying on external changes in energy structures. This study offers valuable insights for papermaking enterprises to reduce their carbon footprint and adhere to China's carbon emission regulations.

How resource nexus depicts resources' overall performance across sectors has overwhelming proof. However, how the interactions amongst heterogeneous resource flows shape the functionality of economic systems, including their effects on resource allocation, production efficiency, input-output relationships, and environmental sustainability, is not well understood. The present study integrates water, land, and food (WLF) input–output networks into a supernetwork framework to characterize the resource flows and reveal the interactions amongst heterogeneous resource systems under the water-land-food nexus. A set of indicators describing the WLF supernetwork (WLFSN) is proposed to identify the system features in node and superedge. These indicators can clarify resource efficiency and develop resource management strategies at the sectoral, industrial chain, and national levels. Results show that heavy industry is dominant in shaping the resource efficiency of the economic system under the WLF nexus as it exhibits the highest integrated zero-score based on all metrics. However, this industry suffers from resource misallocation, which negatively affects the economy's resource efficiency. The weak role of the construction industry in resource flow and its broad impact on the entire economy may worsen inefficient resource utilization throughout the entire supply chain. A topology investigation indicates that more than 50 % of nodes and 60 % of superedges underperform in their corresponding metrics, as well as a lack of effective synergy between resources and sectors in the WLFSN. In addition, a ‘barrel effect’ exists in improving sectoral WLF efficiency, where a sector's potential to achieve efficient production is determined by its efficiency shortness. This work facilitates the design of a more resource-saving economy by matching WLF flows with the mechanism underlying heterogeneous interactions within the supernetwork.